6-Fluorosulfonyloxyquinazoline

• IUPAC Name: 6-fluorosulfonyloxyquinazoline
• InChI: InChI=1S/C8H5FN2O3S/c9-15(12,13)14-7-1-2-8-6(3-7)4-10-5-11-8/h1-5H
• InChI Key: NOSSNCGFLGSFJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=NC=C2C=C1OS(=O)(=O)F
• Molecular Formula: C8H5FN2O3S
• Molecular Weight: 228.20 g/mol

Description

Quinazolines are nitrogen-containing heterocycles that consist of a benzene ring fused with a pyrimidine ring. Quinazolinones, oxidized quinazolines, are promising compounds with a wide range of biological activities.

Synthesis Analysis

The synthesis of quinazoline derivatives often involves various approaches such as the Eguchi-aza Wittig approach, Mazurkiewicz–Ganesan approach, and other methods.

Molecular Structure Analysis

Quinazolines have a bicyclic structure of 6-fluoro-4-oxo-1,4-dihydroquinolin-3-carboxylic acid. The structure motifs of these compounds can vary depending on the amino acids from which they are derived.

Chemical Reactions Analysis

Quinazoline derivatives often undergo redox processes, passing through intermediates with short life-times, making their study challenging. Various electroanalytical tools can be utilized to investigate these redox-active intermediates.

Mechanism of Action

While specific information on the mechanism of action of “6-Fluorosulfonyloxyquinazoline” is not available, quinazoline derivatives often work by inhibiting certain proteins or enzymes, consistent with the mechanism of action of similar compounds.

Future Directions

The future directions in the field of quinazoline research involve the development of new synthetic methods, the exploration of their biological activities, and their potential applications in medicinal chemistry.